Cas no 124027-47-0 (1-Acridinol,9-amino-1,2,3,4-tetrahydro-)

• Product Name: 1-Acridinol,9-amino-1,2,3,4-tetrahydro-
• CAS No: 124027-47-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD00600017
• CID: 229037
• PubChem ID: 3655
• Update Time: 2025-09-27

1-Acridinol,9-amino-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Acridinol,9-amino-1,2,3,4-tetrahydro-
• 9-AMINO-1,2,3,4-TETRAHYDRO-ACRIDIN-1-OL
• VELNACRINE
• (?à)-9-Amino-1,2,3,4-tetrahydroacridin-1-ol
• 1-Hydroxytacrine
• 9-Amino-1,2,3,4-tetrahydroacridin-1-ol
• PD-131620
• Prestwick3_000448
• ZEA02747
• AB00053578-05
• BRD-A98299281-050-04-7
• JFN3Z63E2C
• KBio2_000473
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (A+/-)-
• SCHEMBL194467
• Velnacrine, (+)-
• KBio2_005609
• SDCCGSBI-0050566.P003
• NS00115886
• Spectrum5_001267
• KBio2_003041
• (+/-)-9-AMINO-1,2,3,4-TETRAHYDRO-1-ACRIDINOL
• NCGC00162194-02
• 104675-29-8
• Oprea1_439874
• 9-amino-1,2,3,4-tetrahydroacridin-1ol
• BDBM9347
• AB00053578
• UNII-Y2P6NV151K
• Spectrum2_001215
• SPBio_001030
• NCGC00015506-04
• Velnacrine [INN:BAN]
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (+)-
• I11848
• BSPBio_003296
• Spectrum_000073
• (+-)-9-Amino-1,2,3,4-tetrahydroacridin-1-ol
• 9-Amino-1,2,3,4-tetrahydro-1-acridinol, AldrichCPR
• KBioSS_000473
• 9-Amino-1 ,2,3,4-tetrahydroacridin-1-ol deriv. 1a
• OQL6V4U301
• Lopac0_000584
• Spectrum3_001708
• DS-9716
• 1-ACRIDINOL, 9-AMINO-1,2,3,4-TETRAHYDRO-, (+/-)-
• DivK1c_000577
• NCGC00015506-05
• VELNACRINE [INN]
• CCG-204673
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (-)-
• 121445-24-7
• CHEMBL51934
• HMS2089F15
• 1-oh-tha
• 1-hydroxy-tacrine
• VELNACRINE [WHO-DD]
• 121445-26-9
• BPBio1_000546
• 9-Amino-1,2,3,4-tetrahydroacridine-1-ol
• Q27163788
• Velnacrine, (-)-
• UNII-JFN3Z63E2C
• DTXSID4046945
• (2Z)-but-2-enedioic acid; 9-amino-1,2,3,4-tetrahydroacridin-1-ol
• BSPBio_000496
• 124027-47-0
• AKOS001642124
• NCGC00162194-01
• KBioGR_001329
• Y2P6NV151K
• VELNACRINE [MI]
• Spectrum4_000815
• NINDS_000577
• 9-imino-1,2,3,4,9,10-hexahydroacridin-1-ol
• 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-
• NCGC00015506-02
• KBio1_000577
• UNII-OQL6V4U301
• CHEBI:91990
• IDI1_000577
• KBio3_002516
• BRD-A98299281-050-09-6
• CS-0094402
• AN-907/25060019
• AG-205/36953386
• HY-127165

• MDL： MFCD00600017
• Inchi： 1S/C13H14N2O/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15)
• InChI Key： HLVVITIHAZBPKB-UHFFFAOYSA-N
• SMILES： OC1C2=C(C3C=CC=CC=3N=C2CCC1)N

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Density: 1.315
• Melting Point: 245℃
• Boiling Point: 450.3°Cat760mmHg
• Flash Point: 226.1°C
• PSA: 59.14
• LogP: 2.11680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines